Cas no 1803787-00-9 (2,6-Difluoro-4-nitrobenzotrifluoride)

• Product Name: 2,6-Difluoro-4-nitrobenzotrifluoride
• CAS No: 1803787-00-9
• MF: C₇H₂F₅NO₂
• MW: 227.088299274445
• CID: 4705768
• Update Time: 2023-08-15

2,6-Difluoro-4-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-nitrobenzotrifluoride

• Inchi： 1S/C7H2F5NO2/c8-4-1-3(13(14)15)2-5(9)6(4)7(10,11)12/h1-2H
• InChI Key： DNMOSHKONPLIAK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Topological Polar Surface Area: 45.8